2-{(2,4-Dichlorophenyl)[3-(dimethylamino)propyl]amino}phenol

• CAS No.: 89279-22-1
• Molecular Formula: C17H20Cl2N2O
• Molecular Weight: 339.3 g/mol
• IUPAC Name: 2-[2,4-dichloro-N-[3-(dimethylamino)propyl]anilino]phenol
• InChI: InChI=1S/C17H20Cl2N2O/c1-20(2)10-5-11-21(16-6-3-4-7-17(16)22)15-9-8-13(18)12-14(15)19/h3-4,6-9,12,22H,5,10-11H2,1-2H3
• InChI Key: WWYMJUWPWFRISL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=C(C=C(C=C1)Cl)Cl)C2=CC=CC=C2O

Description

2-{(2,4-Dichlorophenyl)[3-(dimethylamino)propyl]amino}phenol is a complex organic compound characterized by its phenolic structure and the presence of dichlorophenyl and dimethylamino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(2,4-Dichlorophenyl)[3-(dimethylamino)propyl]amino}phenol typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 2,4-dichlorophenylamine with 3-(dimethylamino)propylamine under controlled conditions to form the desired product. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the final compound.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its desired form.

Chemical Reactions Analysis

Types of Reactions

2-{(2,4-Dichlorophenyl)[3-(dimethylamino)propyl]amino}phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, particularly at the phenolic and amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide may be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various halogenating agents or nucleophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols.

Scientific Research Applications

2-{(2,4-Dichlorophenyl)[3-(dimethylamino)propyl]amino}phenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{(2,4-Dichlorophenyl)[3-(dimethylamino)propyl]amino}phenol involves its interaction with molecular targets such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biochemical and physiological responses. The specific pathways involved depend on the context of its application and the nature of the target molecules.

Comparison with Similar Compounds

Similar Compounds

• 2-{(2,4-Dichlorophenyl)[3-(dimethylamino)propyl]amino}ethanol
• 2-{(2,4-Dichlorophenyl)[3-(dimethylamino)propyl]amino}methane

Uniqueness

2-{(2,4-Dichlorophenyl)[3-(dimethylamino)propyl]amino}phenol is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and interactions with biological targets, making it a valuable compound for various research applications.